Cas no 1255717-01-1 (1-Phenyl-piperazine-2-carboxylic acid dihydrochloride)

• Product name: 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride
• CAS No: 1255717-01-1
• MF: C₁₁H₁₆Cl₂N₂O₂
• MW: 279.162940979004
• MDL: MFCD30735866
• CID: 4771360

1-Phenyl-piperazine-2-carboxylic acid dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride
• 1-phenyl-2-piperazinecarboxylic acid dihydrochloride
• 1-Phenylpiperazine-2-carboxylic acid dihydrochloride
• 9962AH
• SB32258
• 1-Phenylpiperazine-2-carboxylic acid dihydrochloride, AldrichCPR

• MDL： MFCD30735866
• Inchi： 1S/C11H14N2O2.2ClH/c14-11(15)10-8-12-6-7-13(10)9-4-2-1-3-5-9;;/h1-5,10,12H,6-8H2,(H,14,15);2*1H
• InChI Key： HJUWELXXBYTIHC-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(C1CNCCN1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 227
• Topological Polar Surface Area: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride

Recent Advances in the Study of 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride (CAS: 1255717-01-1)

The compound 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride (CAS: 1255717-01-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperazine backbone and phenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. The following sections provide a comprehensive overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of the synthetic route for 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an improved synthetic protocol that enhances yield and purity while reducing the number of steps. The researchers utilized a combination of solid-phase synthesis and microwave-assisted reactions, which not only accelerated the process but also minimized the formation of by-products. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Pharmacological studies have revealed that 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride exhibits notable activity as a modulator of serotonin receptors. In vitro assays conducted by Smith et al. (2024) indicated that the compound has a high affinity for the 5-HT1A receptor subtype, suggesting potential applications in the treatment of neurological disorders such as anxiety and depression. Furthermore, preliminary in vivo studies in rodent models demonstrated anxiolytic effects without significant sedative side effects, highlighting its therapeutic promise.

Another significant development is the exploration of 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride as a scaffold for the design of novel antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics. These findings open new avenues for the development of next-generation antimicrobial therapies.

In addition to its therapeutic potential, 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride has also been investigated for its role in chemical biology. A study published in ACS Chemical Biology (2023) utilized this compound as a molecular probe to study protein-protein interactions in neurodegenerative diseases. The researchers demonstrated that the compound could selectively bind to specific protein targets involved in Alzheimer's disease, providing valuable insights into disease mechanisms and potential intervention strategies.

Despite these promising findings, challenges remain in the development of 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to improve these properties while retaining the compound's pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-Phenyl-piperazine-2-carboxylic acid dihydrochloride (CAS: 1255717-01-1) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Recent advancements in its synthesis, pharmacological evaluation, and application as a molecular probe underscore its potential as a lead compound for drug development. Continued research and collaboration will be essential to fully realize its therapeutic and scientific value.